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Compound of Interest

Compound Name: Dicyclohexylphosphine

Cat. No.: B1630591

Essential Safety and Handling Guide for
Dicyclohexylphosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for
Dicyclohexylphosphine (CAS 829-84-5). Adherence to these protocols is essential for
ensuring laboratory safety and operational integrity. Dicyclohexylphosphine is a pyrophoric,
toxic, and corrosive liquid, demanding meticulous handling and a thorough understanding of its
hazards.

Hazard Summary

Dicyclohexylphosphine is classified with several significant hazards. It can ignite
spontaneously in air and causes severe skin burns and eye damage.[1] It is also toxic if
swallowed and may cause respiratory irritation.[1]
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Hazard Classification GHS Code Description
o Catches fire spontaneously if

Pyrophoric Liquid H250 ]

exposed to air[1]
Acute Toxicity (Oral) H301 Toxic if swallowed[1]

Causes severe skin burns and
Skin Corrosion H314

eye damage[1]
Serious Eye Damage H318 Causes serious eye damage[1]

N . May cause respiratory

Specific Target Organ Toxicity H335

irritation[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

Emergency eyewash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[1]

Protection Type

Equipment Specification

Notes

Eye & Face Protection

Full face shield with chemical

workers' goggles.[1][2]

Contact lenses should not be
worn when handling this

chemical.[1]

Hand Protection

Neoprene or nitrile rubber
gloves.[1][2]

Ensure gloves are inspected

for integrity before each use.

Body Protection

Chemically resistant protective

clothing.

Launder contaminated clothing

before reuse.[2]

Respiratory Protection

NIOSH-certified organic vapor

(black cartridge) respirator.

Required when engineering
controls are insufficient or

during emergency situations.

[1](2]

Operational and Disposal Plans
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Safe Handling Protocol

Dicyclohexylphosphine must be handled under an inert atmosphere (e.g., argon or nitrogen)
to prevent contact with air.[2]

o Preparation: Work within a fume hood with proper ventilation.[1] Ensure all necessary PPE is
worn correctly. Keep fire-extinguishing media suitable for pyrophorics (e.g., dry chemical
powder, sand, dolomite) accessible.[1][2]

e Handling: Use only non-sparking tools and explosion-proof equipment.[3] Avoid all eye and
skin contact, and do not breathe vapor or mist.[1] Ground and bond containers and receiving
equipment to prevent static discharge.[3]

e Hygiene: Wash hands and other exposed areas thoroughly with mild soap and water after
handling and before eating, drinking, or smoking.[1] Do not eat, drink, or smoke in the work
area.[1]

Storage Plan

e Store in sealed containers under a dry, inert atmosphere.[1][2]
» Keep in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[1][3]
o Store locked up.[1]

e Incompatible Materials: Avoid contact with alkalis, oxidizing agents, metal salts, precious
metals, bromine, and chlorine.[1][2] It reacts violently with dimethylsulfoxide.[2]

Waste Disposal Plan

» Classification: Dicyclohexylphosphine is a RCRA hazardous waste, classified as ignitable
(40 CFR 261.21) and reactive (40 CFR 261.23).[1][2]

¢ Disposal Method: Do not dispose of waste into sewers.[1] All waste must be incinerated or
disposed of in a licensed waste disposal facility in accordance with local, state, and federal
regulations.[1][2]
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o Container Disposal: Empty containers should be handled as hazardous waste and disposed

of accordingly.

Emergency Response
First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route

First Aid Protocol

Ingestion

If swallowed, rinse mouth. Do NOT induce
vomiting.[1][3] Immediately call a POISON
CENTER or physician.[1]

Skin Contact

Immediately take off all contaminated clothing.
[1] Immerse the affected area in cool water or
wrap with wet bandages.[1] Rinse skin with
water or shower.[1] Seek immediate medical

attention.[1]

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1][3] If feeling unwell,

seek medical advice.

Eye Contact

Rinse cautiously with water for at least 15
minutes.[1][2] Remove contact lenses if present
and easy to do. Continue rinsing.[1] Get

immediate medical attention.[1][2]

Spill and Fire Response

o Spill: Evacuate unnecessary personnel.[1] Remove all sources of ignition.[2] Cover the spill

with dry chemical extinguishing powder, lime, sand, or soda ash. Do not use water.[2] Allow

the material to decompose or the fire to burn out, then carefully sweep the material into a

suitable, sealed container for disposal.[2]

o Fire: Use dry chemical powder followed by sand or dolomite to extinguish.[1][2] Do not use

straight streams of water.[1] Firefighters should wear full protective equipment, including a
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self-contained breathing apparatus (SCBA).[3]

Procedural Diagrams

Immediate Actions

Evacuate Area

l

Remove Ignition Sources

'

Ensure Ventilation

l

Don Proper PPE

Containment & Cleanup

Cover with Sand,
Lime, or Dry Chemical

Y
DO NOT USE WATER

Sweep into
Sealed Container

Disposal

Dispose as RCRA

Hazardous Waste
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Caption: Dicyclohexylphosphine Spill Response Workflow.

1. Preparation

Work in Fume Hood

\

Don Full PPE
(Gloves, Goggles, Face Shield, Coat)

\

Prepare Inert Atmosphere
(Glovebox or Schlenk Line)

\

Verify Emergency Equipment
(Shower, Eyewash, Extinguisher)

2. Handling
\

Transfer Under
Inert Atmosphere

:

Use Grounded Equipment
& Non-Sparking Tools

3. Post-Handling & Disposal

Quench/Deactivate Residuals
(Consult SOP)

A

Segregate Waste into
Labeled, Sealed Containers

l

Remove & Decontaminate PPE

Arrange for Hazardous

Waste Disposal

\

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dicyclohexylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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